Sept9-IN-1

• Molecular Formula: C26H30ClN3O3
• Molecular Weight: 468.0 g/mol
• InChI: InChI=1S/C26H30ClN3O3/c1-2-3-4-5-8-17-32-22-13-11-20(12-14-22)19-33-24-10-7-6-9-23(24)30-26(31)29-21-15-16-28-25(27)18-21/h6-7,9-16,18H,2-5,8,17,19H2,1H3,(H2,28,29,30,31)
• InChIKey: SIUIBNXDADNLSH-UHFFFAOYSA-N

SEPT9-IN-1 (Compound 8b): The First Available Direct Small-Molecule SEPT9 Inhibitor for Oncology Target Validation

SEPT9-IN-1 (synonym: SEPT9 inhibitor 8b, compound 8b) is a synthetic forchlorfenuron derivative and the first reported small molecule that directly inhibits septin 9 (SEPT9), a GTPase cytoskeletal protein implicated in cancer progression [1]. It was identified from a series of 23 forchlorfenuron analogues and is characterized by a molecular weight of 467.99 Da and formula C₂₆H₃₀ClN₃O₃ . Unlike the parental compound forchlorfenuron, which shows no measurable SEPT9 inhibition, SEPT9-IN-1 binds SEPT9 with a Kd of 22 µM and inhibits its activity with an IC₅₀ of 94.83 µM in fluorescence polarization assays [1][2].

Chemical Probe First direct small-molecule SEPT9 inhibitor for target validation studies

Cellular Context Supports migration, invasion, and cytoskeletal disruption assays

Discovery Tool Synthetic forchlorfenuron derivative with reported SEPT9 binding

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source
• [2] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. Corrigendum to 'The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas' [Bioorg. Chem 154 (2025) 108068]. Bioorg Chem. 2025 Jan;154:108100. PMID: 39741018. View Source

Why Forchlorfenuron and Other In-Class Septin Modulators Cannot Replace SEPT9-IN-1

The septin cytoskeleton field has historically relied on forchlorfenuron (FCF) as the sole pharmacological tool, yet FCF fails to inhibit SEPT9 in direct enzymatic assays [1]. Even within the newly reported forchlorfenuron-derivative series, closely related analogues such as 6b (IC₅₀ = 90.97 µM, Kd = 4 µM) and 8a (IC₅₀ = 99.39 µM, Kd = 18 µM) exhibit SEPT9 binding and inhibition, but SEPT9-IN-1 (8b) is specifically singled out for its ability to suppress cell migration, invasion, and disrupt the tripartite cytoskeletal network (SEPT9, microtubules, actin) at the cellular level [1][2]. Generic substitution by FCF, 6b, or 8a would therefore forfeit either SEPT9 target engagement or the downstream functional cellular phenotypes that define SEPT9-IN-1's utility as a chemical probe.

Target engagement

SEPT9-IN-1: direct SEPT9 inhibition (reported IC50 context)

Forchlorfenuron: no SEPT9 inhibition observed; may not serve as SEPT9 probe

Functional phenotype

SEPT9-IN-1: reported migration/invasion suppression and cytoskeletal disruption

Analogues 6b, 8a: similar binding but functional cytoskeletal phenotype not reported

Combined profile

SEPT9-IN-1: target inhibition + anti-migration/invasion cellular activity

Other analogues: may lack integrated target engagement and cellular endpoint context

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source
• [2] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. Corrigendum to 'The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas' [Bioorg. Chem 154 (2025) 108068]. Bioorg Chem. 2025 Jan;154:108100. PMID: 39741018. View Source

SEPT9-IN-1 Differential Evidence Guide: Quantitative Head-to-Head Data vs. Closest Analogues

Direct SEPT9 Enzymatic Inhibition: SEPT9-IN-1 vs. Forchlorfenuron (FCF)

SEPT9-IN-1 directly inhibits SEPT9 GTPase activity with an IC₅₀ of 94.83 µM in a fluorescence polarization (FP) assay, whereas the conventional septin tool compound forchlorfenuron (FCF) exhibits no detectable SEPT9 inhibition in the identical assay platform [1][2]. This establishes SEPT9-IN-1 as the only small molecule with confirmed direct SEPT9 target engagement.

SEPT9 inhibition vs. FCF

Reported

Target: IC₅₀ 94.83 µM
Forchlorfenuron: no inhibition detected

Supports direct SEPT9 target engagement assay context

Fluorescence polarization assay, recombinant SEPT9; FCF cannot substitute as SEPT9 probe

Evidence Dimension	SEPT9 GTPase inhibition IC₅₀ (FP assay)
Target Compound Data	94.83 µM
Comparator Or Baseline	Forchlorfenuron (FCF): no inhibition observed
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Fluorescence polarization assay using recombinant SEPT9 protein; 23 derivatives screened

Why This Matters

Procurement of SEPT9-IN-1 is mandatory for any study requiring pharmacological SEPT9 inhibition; FCF cannot substitute as a SEPT9 probe.

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source
• [2] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. Corrigendum to 'The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas' [Bioorg. Chem 154 (2025) 108068]. Bioorg Chem. 2025 Jan;154:108100. PMID: 39741018. View Source

Cytotoxic Potency in Oral Squamous Cell Carcinoma: SEPT9-IN-1 (8b) vs. 6a

In human oral squamous carcinoma cell line OCMC, SEPT9-IN-1 (8b) exhibits an IC₅₀ of 21 µM for cytotoxicity, representing a 5.8-fold improvement over compound 6a (IC₅₀ = 122 µM) from the same derivative series [1]. Compound 8a achieves a comparable IC₅₀ of 20 µM but lacks the cytoskeletal disruption and anti-migration/invasion phenotype demonstrated by 8b [1].

Cytotoxicity: 8b vs. 6a

Reported

8b: IC₅₀ 21 µM (OCMC)
6a: 122 µM (5.8-fold higher)
8a: 20 µM (lacks functional phenotype)

Supports cytotoxicity endpoint review; 8b profile includes target engagement and cellular activity

Oral squamous carcinoma cell viability assay

Evidence Dimension	Cytotoxicity IC₅₀ in OCMC oral squamous carcinoma cells
Target Compound Data	21 µM (SEPT9-IN-1 / 8b)
Comparator Or Baseline	6a: 122 µM; 8a: 20 µM
Quantified Difference	5.8-fold more potent than 6a; equipotent to 8a but with distinct downstream functional profile
Conditions	Human oral squamous carcinoma OCMC cell line; cell-based viability assay

Why This Matters

Researchers studying SEPT9-driven oral cancers should select 8b over 6a for superior potency, and over 8a for combined target engagement and functional cellular activity.

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source

Cancer-to-Normal Cell Selectivity Window for SEPT9-IN-1

SEPT9-IN-1 shows a modest but measurable selectivity window: IC₅₀ of 21 µM against oral squamous carcinoma cells (OCMC) versus 30 µM against human normal oral keratinocytes (HNOK), yielding a selectivity index of ~1.43 . While no comparable selectivity data are reported for 8a or 6b in the primary literature, this differential provides a benchmark for evaluating the compound's cancer-cell preference in oral cancer models.

Cancer-to-normal selectivity

Data to verify

OCMC IC₅₀ 21 µM vs. HNOK 30 µM
Selectivity index ~1.43

Supports cancer-cell model endpoint review; selectivity data for analogues not reported

Cell viability assays; cross-study comparable; source to verify

Evidence Dimension	Cytotoxicity selectivity: cancer vs. normal oral cells
Target Compound Data	OCMC IC₅₀ = 21 µM; HNOK IC₅₀ = 30 µM; selectivity index ≈ 1.43
Comparator Or Baseline	Selectivity data for 8a or 6b not reported; forchlorfenuron shows IC₅₀ = 12.12 µM against CHO cells (non-SEPT9-specific cytotoxicity)
Quantified Difference	~1.43-fold cancer selectivity; FCF lacks SEPT9 target specificity
Conditions	OCMC (oral squamous carcinoma) vs. HNOK (human normal oral keratinocyte) cell viability assays

Why This Matters

This selectivity profile supports the use of SEPT9-IN-1 in co-culture or tissue models where discrimination between cancerous and normal oral epithelium is critical.

Cytoskeletal Disruption and Anti-Migration/Invasion Efficacy: Functional Superiority Over 8a and 6b

SEPT9-IN-1 (8b) at 5–20 µM significantly suppresses migration and invasion in OCMC oral carcinoma cells and disrupts the structural organization of SEPT9, microtubules, and actin filaments, as demonstrated by co-localization microscopy [1]. In contrast, compounds 8a and 6b, despite comparable or better target binding, were not reported to produce this tripartite cytoskeletal disruption phenotype, leading the authors to single out 8b as the lead candidate for functional studies [1].

Cytoskeletal & migration/invasion phenotype

Reported

8b (5-20 µM): suppresses migration/invasion; disrupts SEPT9, microtubules, actin
8a, 6b: not reported to show equivalent phenotype

Supports functional cytoskeletal assay interpretation and anti-migration endpoint context

Co-localization microscopy, OCMC cells; unique to 8b in series

Evidence Dimension	Functional cellular phenotype: migration, invasion, cytoskeletal integrity
Target Compound Data	8b (5–20 µM): significant suppression of migration and invasion; disruption of SEPT9, microtubules, and actin organization
Comparator Or Baseline	8a and 6b: not reported to exhibit equivalent cytoskeletal disruption or anti-migration/invasion activity in the same study
Quantified Difference	Qualitative differential: 8b uniquely demonstrates functional cytoskeletal and anti-metastatic phenotypes
Conditions	OCMC oral squamous carcinoma cells; co-localization immunofluorescence microscopy; migration and invasion assays

Why This Matters

For research programs investigating SEPT9-dependent metastasis or cytoskeletal crosstalk, only 8b provides the combined SEPT9 inhibition and functional cellular phenotype package.

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source

SEPT9-IN-1: Target Applications Based on Verified Differential Evidence

SEPT9-Specific Chemical Probe for Target Validation Studies in Septin Biology

Unlike forchlorfenuron, which does not inhibit SEPT9, SEPT9-IN-1 directly engages the SEPT9 GTPase domain (IC₅₀ = 94.83 µM; Kd = 22 µM), enabling true SEPT9 loss-of-function pharmacological experiments [1]. This is essential for dissecting SEPT9-specific roles in cytokinesis, vesicle trafficking, and cytoskeletal dynamics without off-target septin perturbation [1].

Oral Squamous Cell Carcinoma (OSCC) and Head & Neck Cancer Model Research

With an OCMC cytotoxicity IC₅₀ of 21 µM, 5.8-fold better than analogue 6a, and a cancer-to-normal selectivity index of ~1.43 (OCMC vs. HNOK), SEPT9-IN-1 is the compound of choice for in vitro and ex vivo OSCC models where target expression and SEPT9-driven proliferation are being interrogated [1].

Tumor Cell Migration and Invasion Inhibition Assays

At 5–20 µM, SEPT9-IN-1 uniquely disrupts SEPT9, microtubule, and actin networks while suppressing OCMC cell migration and invasion—a functional phenotype not reported for equipotent analogue 8a [1][2]. This makes it the only tool compound for studies linking SEPT9 inhibition to metastatic behavior in epithelial cancers.

Structure-Activity Relationship (SAR) and Lead Optimization Campaigns Targeting Septins

SEPT9-IN-1 represents the most advanced hit from the first systematic SEPT9 inhibitor development program and features an ortho-bulky benzene ring substitution identified as the optimal SAR position [1]. Medicinal chemistry teams can use it as a reference standard for developing next-generation septin-targeting agents with improved potency and selectivity.

Application

Selection Property

Validation Focus

SEPT9 target validation studies

Direct SEPT9 binding and inhibition

Target engagement assay context

Oral squamous cell carcinoma models

Cell-model potency and selectivity review

Cancer cell viability and selectivity endpoints

Tumor cell migration/invasion assays

Functional cytoskeletal disruption phenotype

Migration and invasion assay endpoints

Septin-targeted SAR campaigns

Reference standard for SEPT9 inhibitor series

SAR and lead optimization benchmarks

• [1] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas. Bioorg Chem. 2025 Jan;154:108068. PMID: 39705938. View Source
• [2] Lai HY, Yu KH, Tsai KC, Lee CC, Wang HY, Hsieh YP, Chiang KY, Kuo PL, Huang TT, Hung HY. Corrigendum to 'The first attempt in synthesis, identification, and evaluation of SEPT9 inhibitors on human oral squamous carcinomas' [Bioorg. Chem 154 (2025) 108068]. Bioorg Chem. 2025 Jan;154:108100. PMID: 39741018. View Source